Cancer
  • Ido-IN-8
    Ido-IN-8
    • Cat. No.:
    • B560127
    • CAS No.:
    • Molecular Formula:
    • C18H21FN2O2
    • Molecular Weight:
    • 316.4 g/mol
    Description
    IDO-IN-8 is a potent human IDO inhibitor with IC50 of 1-10 μM.
    - +
  • Ido-IN-5
    Ido-IN-5
    • Cat. No.:
    • B560128
    • CAS No.:
    • 1402837-79-9
    • Molecular Formula:
    • C18H21FN2O2
    • Molecular Weight:
    • 316.4 g/mol
    Description
    IDO-IN-5 is a potent human IDO inhibitor with IC50 of 1-10 μM.
    - +
  • PF-543
    PF-543
    • Cat. No.:
    • B560129
    • CAS No.:
    • 1415562-82-1
    • Molecular Formula:
    • C27H31NO4S
    • Molecular Weight:
    • 465.6 g/mol
    Description
    [(2R)-1-[[4-[[3-(benzenesulfonylmethyl)-5-methylphenoxy]methyl]phenyl]methyl]-2-pyrrolidinyl]methanol is a sulfonamide.
    Sphingosine Kinase 1 Selective Inhibitor;  structure in first source...
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  • Acalabrutinib
    Acalabrutinib
    • Cat. No.:
    • B560132
    • CAS No.:
    • 1420477-60-6
    • Molecular Formula:
    • C26H23N7O2
    • Molecular Weight:
    • 465.5 g/mol
    Description

    What is Acalabrutinib?

    Acalabrutinib (ACP-196) is a second-generation selective Bruton's tyrosine kinase inhibitor (BTK). It has an IC50 value of 3 nM and prevents activation of the B-cell antigen rec...

    - +
  • Osimertinib
    Osimertinib
    • Cat. No.:
    • B560133
    • CAS No.:
    • 1421373-65-0
    • Molecular Formula:
    • C28H33N7O2
    • Molecular Weight:
    • 499.6 g/mol
    Description
    Osimertinib is a member of the class of aminopyrimidines that is 4-(1-methylindol-3-yl)pyrimidin-2-amine in which one of the amino hydrogens is replaced by a 2-methoxy-4-[2-(dimethylamino)ethyl](methyl)amino-5-a...
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  • Osimertinib Mesylate
    Osimertinib Mesylate
    • Cat. No.:
    • B560134
    • CAS No.:
    • 1421373-66-1
    • Molecular Formula:
    • C29H37N7O5S
    • Molecular Weight:
    • 595.7 g/mol
    Description
    Osimertinib mesylate is a methanesulfonate (mesylate) salt prepared from equimolar amounts of osimertinib and methanesulfonic acid. It is used for treatment of EGFR T790M mutation positive non-small cell lung ca...
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  • Mutant IDH1-IN-2
    Mutant IDH1-IN-2
    • Cat. No.:
    • B560135
    • CAS No.:
    • Molecular Formula:
    • C24H31F2N5O2
    • Molecular Weight:
    • 459.5 g/mol
    Description
    Mutant IDH1-IN-2 is a inhibitor of mutant Isocitrate dehydrogenase (IDH) proteins, with IC50 of in LS-MS biochemical assay, IC50 of 16.6 nM in Fluorescence biochemical assay.Target: Mutant IDH1Mutant IDH1-IN-2 h...
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  • Baloxavir
    Baloxavir
    • Cat. No.:
    • B560136
    • CAS No.:
    • 1985605-59-1
    • Molecular Formula:
    • C24H19F2N3O4S
    • Molecular Weight:
    • 483.5 g/mol
    Description
    Baloxavir is under investigation in clinical trial NCT04327791 (Combination Therapy With Baloxavir and Oseltamavir 1 for Hospitalized Patients With Influenza (The COMBO Trial 1)).
    Baloxavir is a Polymerase Ac...
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  • ORY-1001(trans)
    ORY-1001(trans)
    • Cat. No.:
    • B560137
    • CAS No.:
    • 1431326-61-2
    • Molecular Formula:
    • C₁₅H₂₄Cl₂N₂
    • Molecular Weight:
    • 303.27
    Description
    Lysine-specific demethylase 1 (LSD1) demethylates H3K4 and H3K9, resulting in transcriptional repression. It also controls the tumor suppressor activity of p53 by demethylating a specific p53 lysine residue (LYS...
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  • OTSSP167 hydrochloride
    OTSSP167 hydrochloride
    • Cat. No.:
    • B560139
    • CAS No.:
    • 1431698-10-0
    • Molecular Formula:
    • C25H29Cl3N4O2
    • Molecular Weight:
    • 523.9 g/mol
    Description
    Maternal embryonic leucine zipper kinase (MELK) is a serine/threonine kinase that regulates signaling central to cell cycling, stem cell renewal, apoptosis, and other cellular processes. MELK is overexpressed in...
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